Cas no 851810-09-8 (5-(4-ethylpiperazin-1-yl)4-(propan-2-yl)phenylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-ethylpiperazin-1-yl)4-(propan-2-yl)phenylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851810-09-8
• MF: C₂₁H₂₉N₅OS
• MW: 399.552862882614
• CID: 6020869
• PubChem ID: 3637733
• Update Time: 2025-07-16

5-(4-ethylpiperazin-1-yl)4-(propan-2-yl)phenylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethylpiperazin-1-yl)4-(propan-2-yl)phenylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 5-((4-ethylpiperazin-1-yl)(4-isopropylphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(4-ethyl-1-piperazinyl)[4-(1-methylethyl)phenyl]methyl]-2-methyl-
• AKOS024589667
• F0631-0164
• 851810-09-8
• CCG-28826
• 5-[(4-ethylpiperazin-1-yl)[4-(propan-2-yl)phenyl]methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 5-[(4-ethylpiperazin-1-yl)-(4-propan-2-ylphenyl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol

• Inchi： 1S/C21H29N5OS/c1-5-24-10-12-25(13-11-24)18(17-8-6-16(7-9-17)14(2)3)19-20(27)26-21(28-19)22-15(4)23-26/h6-9,14,18,27H,5,10-13H2,1-4H3
• InChI Key： YYIDDHICZCFLLZ-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(N3CCN(CC)CC3)C3=CC=C(C(C)C)C=C3)=C(O)N12

Computed Properties

• Exact Mass: 399.20928174g/mol
• Monoisotopic Mass: 399.20928174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 0.05±0.53(Predicted)

Additional information on 5-(4-ethylpiperazin-1-yl)4-(propan-2-yl)phenylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Research Brief on 5-(4-ethylpiperazin-1-yl)4-(propan-2-yl)phenylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS: 851810-09-8)

The compound 5-(4-ethylpiperazin-1-yl)4-(propan-2-yl)phenylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS: 851810-09-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique triazolothiazole core, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

Recent advancements in the synthesis of 851810-09-8 have highlighted improved yield and purity through optimized reaction conditions. Researchers have employed novel catalytic systems and green chemistry approaches to enhance the efficiency of the synthetic pathway. These developments are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological evaluations of 5-(4-ethylpiperazin-1-yl)4-(propan-2-yl)phenylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol have revealed its potent activity against a range of biological targets. In particular, its interaction with specific enzyme systems and receptor subtypes has been elucidated through in vitro and in vivo studies. These findings suggest potential applications in treating neurological disorders, inflammatory diseases, and certain types of cancer.

Mechanistic studies have further explored the compound's mode of action at the molecular level. Structural-activity relationship (SAR) analyses have identified key functional groups responsible for its bioactivity, paving the way for the design of derivatives with enhanced efficacy and reduced side effects. Computational modeling and molecular docking studies have complemented these efforts, providing a deeper understanding of its binding interactions.

Despite these promising results, challenges remain in the development of 851810-09-8 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Ongoing research aims to optimize the compound's pharmacokinetic and pharmacodynamic properties to improve its therapeutic index.

In conclusion, 5-(4-ethylpiperazin-1-yl)4-(propan-2-yl)phenylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol represents a compelling candidate for further investigation in the pharmaceutical industry. Its unique chemical structure and broad biological activity make it a valuable asset in the quest for novel therapeutics. Continued research and collaboration across disciplines will be essential to unlock its full potential and translate these findings into clinical applications.